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Compound of Interest

Compound Name: M122

Cat. No.: B14761203

Immediate Safety Notice: The identifier "M122" is not a unique chemical name but a product
code used by various manufacturers for chemically distinct products. Proper disposal
procedures are product-specific and depend entirely on the chemical composition and
associated hazards. Misidentification can lead to improper handling, dangerous chemical
reactions, and regulatory non-compliance. The first and most critical step is to accurately
identify the product in your possession.

Identifying Your "M122" Product

Before proceeding with any disposal protocol, examine the container's label to identify the
manufacturer and the full product name. This information is essential for obtaining the correct
Safety Data Sheet (SDS), which provides detailed instructions for safe handling and disposal.

Summary of Identified "M122" Products and Disposal
Guidelines

The following table summarizes the different products identified as "M122" and the high-level
disposal recommendations from their respective Safety Data Sheets.
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Key Disposal
Manufacturer Product Name Product Type .
Information

Absorb with inert

o material, containerize,
) Liquid, Non- )
Meguiar's M122 Surface Prep and dispose of
Hazardous )
according to local

regulations.[1][2]

Unused product
requires no disposal.
AM122 Maintenance ) Used product disposal
TYGRIS Solid Absorbent o
Absorbent Roll is dictated by the
nature of the

absorbed liquid.[3]

Hazardous Waste.
Dispose of at an
] Aerosol Release approved waste
Miller-Stephenson MS-122XD )
Agent disposal plant. Do not
puncture or incinerate

the can.[4][5][6]

Not a laboratory
chemical. Dispose of
] in accordance with
_ Valacyclovir . o
Pharmaceutical ) Solid Pill institutional and
Hydrochloride 500 mg o
regulatory guidelines
for pharmaceutical

waste.[7][8][9]

Detailed Disposal Protocols

Below are the detailed, step-by-step disposal procedures for the identified laboratory and
industrial "M122" products.

Protocol 1: Meguiar's M122 Surface Prep (Liquid)
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This product is not classified as hazardous, but proper disposal is still necessary to minimize
environmental impact.

Step 1: Containment of Spills
e For spills, first contain the liquid to prevent it from spreading.

o Working from the outside in, cover the spill with a non-combustible, inert absorbent material
such as bentonite, vermiculite, sand, or earth.[1][2]

Step 2: Collection
o Mix the absorbent material with the spilled liquid until it appears dry.

» Collect as much of the absorbed material as possible and place it into a designated, closed
container that is approved for transportation by local authorities.[1][2]

Step 3: Final Disposal
o Seal the container securely.

» Dispose of the collected material as soon as possible in accordance with all applicable local,
regional, national, and international regulations.[1][2]

o Empty containers may be disposed of as non-hazardous waste, but consult your local
regulations first.[1]

Protocol 2: TYGRIS AM122 Maintenance Absorbent Roll
(Solid)

The disposal of this product is entirely dependent on the substance it has absorbed.
Step 1: Waste Characterization
« If the absorbent roll is unused, no special disposal is required.[3]

e If the roll has been used to absorb a liquid, it now takes on the hazardous characteristics of
that liquid.
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Step 2: Determine Disposal Path
o Obtain the Safety Data Sheet (SDS) for the absorbed substance.

e The "Disposal considerations" section of the SDS for the absorbed liquid will provide the
necessary disposal instructions.

e The contaminated absorbent roll must be handled and disposed of as if it were the liquid
waste itself.[3]

Step 3: Final Disposal
» Package the used absorbent roll in a container compatible with the absorbed chemical.
o Label the container clearly, identifying the absorbed substance.

o Follow the disposal recommendations for the absorbed chemical, which may include
incineration or disposal at a licensed hazardous waste facility.[3]

Protocol 3: Miller-Stephenson MS-122XD (Aerosol)

This product is classified as hazardous waste and requires specialized disposal procedures.
Step 1: Waste Identification

e This product is an aerosol containing gas under pressure and is harmful to aquatic life with
long-lasting effects.[5] It must be managed as hazardous waste.

Step 2: Container Handling

» Do not puncture or incinerate the aerosol can, even when empty, as it may explode if heated.

[415][6]

» Protect the container from sunlight and do not expose it to temperatures exceeding 50°C
(122°F).[4][5][6]

Step 3: Final Disposal
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e The contents and the container must be disposed of at an approved waste disposal plant.[4]

[5]16]

» Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste contractor to arrange for pickup and disposal.

o Comply with all federal, state, and local regulations for hazardous waste disposal.[4]

Logical Workflow for Chemical Waste Disposal

The following diagram outlines the critical decision-making process for the proper disposal of
any laboratory chemical, including products labeled "M122". This workflow emphasizes the
central role of the Safety Data Sheet (SDS) in ensuring safe and compliant waste
management.
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@mical Waste forDiSE

1. Identify Product
- Manufacturer
- Full Product Name

:

2. Obtain Safety Data Sheet (SDS)
for the specific product

3. Review SDS Section 13 & 2:
Is the waste classified as hazardous?

0 Yes

Non-Hazardous Waste Path Hazardous Waste Path

Follow SDS and institutional
procedures for hazardous waste:
- Use designated, labeled container
- Store in Satellite Accumulation Area
- Arrange for EHS pickup

Follow SDS instructions for
non-hazardous disposal.
(e.g., absorb and dispose per
local regulations)

End: Proper & Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of laboratory chemical waste.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b14761203?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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